Cas no 60025-19-6 (2-Propenenitrile, 3-amino-2-formyl-3-(phenylamino)-)

• Product Name: 2-Propenenitrile, 3-amino-2-formyl-3-(phenylamino)-
• CAS No: 60025-19-6
• MF: C₁₀H₉N₃O
• MW: 187.197961568832
• CID: 1618316
• Update Time: 2024-09-13

2-Propenenitrile, 3-amino-2-formyl-3-(phenylamino)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenenitrile, 3-amino-2-formyl-3-(phenylamino)-

• Inchi： 1S/C10H9N3O/c11-6-8(7-14)10(12)13-9-4-2-1-3-5-9/h1-5,7,13H,12H2
• InChI Key： SXUYGQCNGYEQPH-UHFFFAOYSA-N
• SMILES： C(#N)C(C=O)=C(N)NC1=CC=CC=C1

Computed Properties

• Exact Mass: 187.07467

Experimental Properties

• Density: 1.282±0.06 g/cm3(Predicted)
• Melting Point: 149-150 °C(Solv: ethanol (64-17-5); water (7732-18-5))
• Boiling Point: 521.0±50.0 °C(Predicted)
• PSA: 78.91
• pka: -0.45±0.70(Predicted)